Cas no 1781850-20-1 (4-cyclohexyl-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-cyclohexyl-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 1781850-20-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6087077
• PubChem ID: 84053098
• Update Time: 2025-05-21

4-cyclohexyl-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-4H,5H,6H,7H-furo3,2-cpyridine
• 1781850-20-1
• EN300-1076387
• 4-cyclohexyl-4H,5H,6H,7H-furo[3,2-c]pyridine

• Inchi： 1S/C13H19NO/c1-2-4-10(5-3-1)13-11-7-9-15-12(11)6-8-14-13/h7,9-10,13-14H,1-6,8H2
• InChI Key： LMBQLATWDFYKAF-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2C1CCCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-cyclohexyl-4H,5H,6H,7H-furo3,2-cpyridine

4-Cyclohexyl-4H,5H,6H,7H-Furo[3,2-c]pyridine: A Comprehensive Overview

The compound with CAS No. 1781850-20-1, known as 4-cyclohexyl-4H,5H,6H,7H-furo[3,2-c]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of furo[3,2-c]pyridine, a heterocyclic aromatic system with unique electronic properties. The cyclohexyl group attached at the 4-position introduces steric bulk and enhances the molecule's stability and solubility in organic solvents.

Recent studies have highlighted the potential of furo[3,2-c]pyridine derivatives in various applications. For instance, researchers have explored their use as building blocks in the synthesis of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The cyclohexyl substituent plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for these applications.

The synthesis of 4-cyclohexyl-4H,5H,6H,7H-furo[3,2-c]pyridine involves a multi-step process that typically begins with the preparation of the parent furo[3,2-c]pyridine structure. This is followed by a Friedel-Crafts alkylation reaction to introduce the cyclohexyl group. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have further streamlined this process, making it more efficient and environmentally friendly.

One of the most promising areas of research involving this compound is its application in optoelectronic devices. The furo[3,2-c]pyridine core exhibits strong fluorescence properties under UV light excitation. This makes it suitable for use in fluorescent sensors and bioimaging agents. Additionally, the cyclohexyl substituent enhances the molecule's photostability and emission efficiency.

Another area where this compound has shown potential is in drug discovery. The furo[3,2-c]pyridine framework has been identified as a promising scaffold for designing bioactive molecules with anti-inflammatory and anticancer properties. The introduction of the cyclohexyl group further improves pharmacokinetic properties such as absorption and bioavailability.

From a structural standpoint, 4-cyclohexyl-4H,5H,6H,7H-furo[3,2-c]pyridine consists of two fused aromatic rings: a furan ring fused to a pyridine ring. The cyclohexyl group is attached at position 4 of the pyridine ring. This arrangement creates a rigid structure with conjugated π-systems that contribute to its unique electronic properties.

Recent computational studies have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations reveal that the furo[3,2-c]pyridine core exhibits significant electron-withdrawing effects due to its aromaticity and heteroatom content. The presence of the cyclohexyl group modulates these effects by introducing steric hindrance and altering the overall electron distribution.

In terms of spectroscopic analysis, this compound exhibits characteristic UV-vis absorption bands corresponding to its π→π* transitions. Fluorescence spectroscopy further confirms its emissive properties under UV excitation. These spectral features make it an excellent candidate for use in fluorescence-based sensing technologies.

The development of novel synthetic routes for this compound continues to be an active area of research. For example, researchers have recently explored microwave-assisted synthesis techniques to accelerate reaction times while maintaining product quality. Such innovations are expected to enhance its scalability for industrial applications.

In conclusion,4-cyclohexyl-4H,5H